Cas no 6298-85-7 (4(3H)-Pyrimidinone,2-amino-6-hydrazinyl-)

• Product Name: 4(3H)-Pyrimidinone,2-amino-6-hydrazinyl-
• CAS No: 6298-85-7
• MF: C₄H₇N₅O
• MW: 141.131279230118
• CID: 508789
• PubChem ID: 135471982
• Update Time: 2025-05-21

4(3H)-Pyrimidinone,2-amino-6-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-amino-6-hydrazinyl-
• 2-AMINO-4-HYDROXY-6-HYDRAZINOPYRIMIDINE
• 2-amino-6-hydrazinyl-1H-pyrimidin-4-one
• 2-amino-4-oxo-6-hydrazinopyrimidine
• 2-amino-6-hydrazino-3H-pyrimidin-4-one
• 2-amino-6-hydrazino-4-oxopyrimidine
• 2-amino-6-hydrazinopyrimidin-4-ol
• 6-Hydrazinoisocytosine
• 2-Amino-6-hydrazinopyrimidin-4(3H)-one
• AKOS017404926
• SCHEMBL1367663
• NSC42419
• 2-AMINO-6-HYDRAZINYLPYRIMIDIN-4(3H)-ONE
• DTXSID00285592
• DB-054360
• SCHEMBL11230182
• AKOS006333935
• 2-amino-6-hydrazinylpyrimidin-4-ol
• 6298-85-7
• NSC-42419
• LUWPFMIHXOPDBK-UHFFFAOYSA-N

• Inchi： 1S/C4H7N5O/c5-4-7-2(9-6)1-3(10)8-4/h1H,6H2,(H4,5,7,8,9,10)
• InChI Key： LUWPFMIHXOPDBK-UHFFFAOYSA-N
• SMILES： O=C1C=C(NN)N=C(N)N1

Computed Properties

• Exact Mass: 141.06500
• Monoisotopic Mass: 141.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: -1.9
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Density: 1.92
• Boiling Point: 376.9°C at 760 mmHg
• Flash Point: 181.8°C
• Refractive Index: 1.833
• PSA: 110.08000
• LogP: 0.40450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4(3H)-Pyrimidinone,2-amino-6-hydrazinyl-

4(3H)-Pyrimidinone, 2-Amino-6-Hydrazinyl: A Comprehensive Overview

The compound with CAS No. 6298-85-7, commonly referred to as 4(3H)-Pyrimidinone, 2-amino-6-hydrazinyl, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of pyrimidinones, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of amino and hydrazine groups in its structure introduces unique chemical properties and functional versatility.

4(3H)-Pyrimidinone, 2-amino-6-hydrazinyl has been extensively studied for its role in medicinal chemistry. Recent research highlights its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of anticancer agents. The hydrazine group in the molecule is known to facilitate the formation of Schiff bases, which are crucial intermediates in drug design. Moreover, the amino group enhances the molecule's ability to participate in hydrogen bonding, a key interaction in biological systems.

One of the most notable advancements involving 4(3H)-Pyrimidinone, 2-amino-6-hydrazinyl is its application in the synthesis of metalloporphyrins. These complexes have shown promise in photodynamic therapy (PDT), a cutting-edge treatment for cancer. The ability of this compound to coordinate with metal ions such as zinc and copper makes it an ideal candidate for constructing metalloporphyrins with enhanced photostability and photosensitizing properties.

Recent studies have also explored the use of 4(3H)-Pyrimidinone, 2-amino-6-hydrazinyl in the development of fluorescent sensors for biomedical applications. By incorporating this compound into sensor designs, researchers have achieved highly sensitive detection of analytes such as heavy metal ions and reactive oxygen species (ROS). The hydrazine group plays a pivotal role in these sensing mechanisms by enabling selective interactions with target molecules.

In addition to its biomedical applications, 4(3H)-Pyrimidinone, 2-amino-6-hydrazinyl has garnered attention in materials science. Its ability to form self-assembled monolayers (SAMs) has been leveraged to create advanced materials with tailored surface properties. These materials hold potential for use in catalysis, electronics, and drug delivery systems.

The synthesis of 4(3H)-Pyrimidinone, 2-amino-6-hydrazinyl involves a multi-step process that typically begins with the preparation of pyrimidine derivatives. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates and improve yields.

From a structural perspective, 4(3H)-Pyrimidinone exhibits a planar geometry due to the aromaticity of the pyrimidine ring. The amino and hydrazine groups are positioned at specific sites on the ring, influencing the molecule's electronic properties and reactivity. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and bonding characteristics.

Despite its numerous applications, further research is needed to fully unlock the potential of 4(3H)-Pyrimidinone, 2-amino-6-hydrazinyl. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation in this field. As new discoveries emerge, this compound is poised to play an increasingly important role in advancing science and technology.